Cas no 75056-97-2 (4-Hydroxy-2,6-dimethylbenzoic acid)

4-Hydroxy-2,6-dimethylbenzoic acid is a substituted benzoic acid derivative characterized by hydroxyl and methyl functional groups at the 4-, 2-, and 6-positions, respectively. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which enable its use as an intermediate in the preparation of more complex molecules. Its phenolic and carboxylic acid functionalities provide reactivity for further derivatization, such as esterification or etherification. The methyl groups enhance steric effects, influencing regioselectivity in reactions. The compound is typically a white to off-white crystalline solid with moderate solubility in polar organic solvents. It is handled under standard laboratory conditions, with stability under inert atmospheres.

4-Hydroxy-2,6-dimethylbenzoic acid structure

75056-97-2 structure

Product Name:4-Hydroxy-2,6-dimethylbenzoic acid

CAS No:75056-97-2

MF:C₉H₁₀O₃

MW:166.173902988434

MDL:MFCD00963146

CID:59653

PubChem ID:1514302

Update Time:2025-06-09

4-Hydroxy-2,6-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-Hydroxy-2,6-dimethylbenzoic acid
- 2,6-Dimethyl-4-hydroxybenzoic acid
- Benzoic acid, 4-hydroxy-2,6-dimethyl-
- 4-hydroxy-2,6-dimethylbenzoicacid
- zlchem 643
- PubChem18280
- KSC496E6T
- ZLD0093
- FFUMDYCIOSWRLV-UHFFFAOYSA-N
- SBB069101
- FCH920757
- OR3556
- CL8015
- 4-hydroxy-2,6-dimethyl-benzoic acid
- RP22888
- VZ29159
- AM82922
- 75056-97-2
- A9581
- EN300-135686
- AKOS006346476
- SCHEMBL596800
- MFCD00963146
- CS-0069582
- DTXSID80363847
- AS-45986
- Z1201620717
- J-515475
- FT-0641551
- AC-24750
- DB-020234
- MDL： MFCD00963146
- Inchi： 1S/C9H10O3/c1-5-3-7(10)4-6(2)8(5)9(11)12/h3-4,10H,1-2H3,(H,11,12)
- InChI Key： FFUMDYCIOSWRLV-UHFFFAOYSA-N
- SMILES： OC1C=C(C)C(C(=O)O)=C(C)C=1

Computed Properties

Exact Mass: 166.06300
Monoisotopic Mass: 166.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.5
XLogP3: 1.8

Experimental Properties

Color/Form: No data avaiable
Density: 1.3±0.1 g/cm3
Melting Point: 178°C
Boiling Point: 345.0±30.0 °C at 760 mmHg
Flash Point: 176.7±21.1 °C
Refractive Index: 1.587
PSA: 57.53000
LogP: 1.70720
Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Hydroxy-2,6-dimethylbenzoic acid Security Information

Signal Word：Warning
Hazard Statement： Irritant
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Hydroxy-2,6-dimethylbenzoic acid Pricemore >>

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